2-Chloro-3-(3,4-difluorophenyl)-1-propene
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various methods. For instance, a method for preparing chiral 2-chloro-3,4-difluorophenethyl alcohol uses 2-chloro-3,4-difluoroacetophenone as a substrate, and ketoreductase for catalytic reduction . Another method involves the conversion of 2-chloro-1-(3,4-difluorophenyl) ethyl ketone into ®-2-chloro-1-(3,4-difluorophenyl) ethyl alcohol under ketoreductase catalytic action .Scientific Research Applications
2-Chloro-3-(3,4-difluorophenyl)-1-propene is used in a variety of scientific research applications. It has been used in the synthesis of fluorescent organic compounds, such as fluorescein and fluorescein derivatives, and in the synthesis of fluorinated polymers. It has also been used in the synthesis of a variety of organic molecules, including dyes, pharmaceuticals, and other organic molecules.
Mechanism of Action
2-Chloro-3-(3,4-difluorophenyl)-1-propene acts as a chlorinating agent in the synthesis of organic molecules. It reacts with other molecules to form chlorinated derivatives, which can then be used in further reactions.
Biochemical and Physiological Effects
This compound has not been studied extensively for its biochemical or physiological effects. However, it is known to be a mild irritant to the skin and eyes, and should be handled with caution.
Advantages and Limitations for Lab Experiments
2-Chloro-3-(3,4-difluorophenyl)-1-propene has several advantages for use in lab experiments. It is relatively inexpensive, easy to obtain, and can be used in a variety of reactions. It is also relatively stable, with a long shelf life. However, it can be toxic if inhaled or ingested, and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 2-Chloro-3-(3,4-difluorophenyl)-1-propene. It could potentially be used in the synthesis of new fluorescent probes, in the synthesis of new pharmaceuticals, or in the synthesis of new polymers. It could also be used in the synthesis of other organic molecules, such as dyes or pigments. Additionally, further research could be conducted to determine its biochemical and physiological effects.
properties
IUPAC Name |
4-(2-chloroprop-2-enyl)-1,2-difluorobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF2/c1-6(10)4-7-2-3-8(11)9(12)5-7/h2-3,5H,1,4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRXHEAMENJWDGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CC1=CC(=C(C=C1)F)F)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801245984 |
Source
|
| Record name | 4-(2-Chloro-2-propen-1-yl)-1,2-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801245984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
951892-57-2 |
Source
|
| Record name | 4-(2-Chloro-2-propen-1-yl)-1,2-difluorobenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951892-57-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(2-Chloro-2-propen-1-yl)-1,2-difluorobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801245984 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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